3-Methyl-5-oxooxolan-3-yl 2-methylprop-2-enoate

• CAS RN: 195000-63-6
• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: (3-methyl-5-oxooxolan-3-yl) 2-methylprop-2-enoate
• InChI: InChI=1S/C9H12O4/c1-6(2)8(11)13-9(3)4-7(10)12-5-9/h1,4-5H2,2-3H3
• InChI Key: ALRKOZVWDDKMPA-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OC1(CC(=O)OC1)C

Description

3-Methyl-5-oxooxolan-3-yl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 50 mL four-necked flask, 0.5 g of β-methacryloyloxymethyl-β-methyl-β-propiolactone was put, and dissolved in 10 g of ethyl acetate, and a stirrer, a thermometer and a Dimroth cooling tube were connected thereto. Then, 5 mol % of diethyl ether complex of boron trifluoride was added thereto based on the substrate, and 5 mg of p-methoxyphenol was added thereto, and while solution temperature was kept at 30° C., the resulting mixture was stirred. After the mixture was stirred for 2 hours, the resulting reaction mixture was washed with a 10% sodium carbonate aqueous solution and saturated brine, and dried over magnesium sulfate. After separation by filtration, the solvent was distilled off using an evaporator. Consequently, 0.42 g of crude β-methacryloyloxy-β-methyl-γ-butyrolactone represented by formula (8) was obtained, and a quantitative isomerization reaction was confirmed by HPLC and NMR.